![molecular formula C14H13NO4S B2541009 (Biphenyl-4-sulfonylamino)-acetic acid CAS No. 107491-28-1](/img/structure/B2541009.png)
(Biphenyl-4-sulfonylamino)-acetic acid
Overview
Description
“(Biphenyl-4-sulfonylamino)-acetic acid” is a chemical compound that has been evaluated for its ability to inhibit matrix metalloproteinase, MMP, which is effective in tumor cell growth .
Synthesis Analysis
The synthesis of “(Biphenyl-4-sulfonylamino)-acetic acid” is a challenge, especially in terms of the need for enantioselective methods, including asymmetric synthesis . It has been used in the synthesis of 6 A ,6 D -diamino-6 A ,6 D -dideoxy-β-cyclodextrin .Molecular Structure Analysis
The molecular structure of “(Biphenyl-4-sulfonylamino)-acetic acid” is based on an amino acid scaffold. In most of them, the amino acid skeleton is crucial for antimicrobial activity, as very often they are structural analogs of amino acid intermediates of various microbial biosynthetic pathways .Chemical Reactions Analysis
The chemical reactions of “(Biphenyl-4-sulfonylamino)-acetic acid” are based on the amino acid scaffold. In most of them, the amino acid skeleton is crucial for antimicrobial activity, as very often they are structural analogs of amino acid intermediates of various microbial biosynthetic pathways .Scientific Research Applications
Inhibition of Matrix Metalloproteinases
Biphenyl-4-sulfonylamino-acetic acid derivatives have been studied for their ability to inhibit matrix metalloproteinases (MMPs), which are involved in various pathological conditions including cancer and inflammatory diseases. A study by O'Brien et al. (2000) synthesized and evaluated a series of biphenylsulfonamide derivatives, finding that certain compounds in this series exhibited significant in vitro activity and improved pharmacokinetics, indicating their potential as MMP inhibitors (O'Brien et al., 2000).
Antibacterial and Anti-inflammatory Properties
Another application of biphenyl-4-sulfonylamino-acetic acid derivatives is in the field of dentistry. Zhao et al. (2013) examined the effects of arylsulfonamide bisphosphonates, including biphenyl sulfonylamino methyl bisphosphonic acids, on the growth of Porphyromonas gingivalis, a bacterium associated with periodontitis. The study found that these compounds reduced cytokine secretion by lipopolysaccharide-stimulated oral epithelial cells, suggesting potential for treatment of periodontal diseases (Zhao et al., 2013).
Drug Metabolism Research
Biphenyl-4-sulfonylamino-acetic acid is also used in drug metabolism studies. Zmijewski et al. (2006) discussed the use of a microbial-based biocatalytic system to produce mammalian metabolites of LY451395, a biaryl-bis-sulfonamide, for structural characterization. This study demonstrates the utility of biphenyl-4-sulfonylamino-acetic acid derivatives in elucidating drug metabolism pathways (Zmijewski et al., 2006).
Crystal Structure Analysis
The compound has been utilized in crystal structure analysis as well. Mao‐Lin Hu and D. He (2007) investigated the crystal structure of 4,4'-bipyridine-(toluene-4-sulfonylamino)acetic acid, providing insights into the hydrogen-bond patterns and motifs in these types of compounds (Mao‐Lin Hu & D. He, 2007).
Microporous Organic-Inorganic Hybrids
Wang et al. (2003) discovered that using excess zirconium in reactions with biphenyl derivatives, including biphenyl-4-sulfonylamino-acetic acid, produces microporous inorganic-organic hybrids with strong Bronsted acid properties. These materials have potential applications in separations, ion exchange, and catalysis (Wang et al., 2003).
properties
IUPAC Name |
2-[(4-phenylphenyl)sulfonylamino]acetic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c16-14(17)10-15-20(18,19)13-8-6-12(7-9-13)11-4-2-1-3-5-11/h1-9,15H,10H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIAFXLGSGMQYPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)NCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Biphenyl-4-sulfonylamino)-acetic acid |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.